Cas no 702699-84-1 (N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine)

• Product Name: N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine
• CAS No: 702699-84-1
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD10565843
• CID: 557378
• PubChem ID: 7009993
• Update Time: 2025-11-06

N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine Chemical and Physical Properties

Names and Identifiers

• N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine
• 1,2-Ethanediamine, N2,N2-dimethyl-1-phenyl-, (1S)-
• (S)-N1,N1-dimethyl-2-phenylethane-1,2-diamine
• A9277
• 1,2-Ethanediamine,N2,N2-dimethyl-1-phenyl-,(1S)-(9CI)
• N-[(2S)-2-amino-2-phenylethyl]-N,N-dimethylamine
• NPGAXSHDDOESHB-SNVBAGLBSA-N
• 0890AC
• [(2S)-2-amino-2-phenylethyl]dimethylamine
• (1S)-1-Phenyl-2-(dimethylamino)ethaneamine
• ST24031282
• 699A841
• 1,2-Ethanediamine,N2,N2-dimethyl-1-phen
• MFCD10565843
• EN300-218382
• 702699-84-1
• DS-12799
• AKOS006302219
• DTXSID70426591
• CS-M3606
• N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine dihydrochloride
• (1S)-N',N'-dimethyl-1-phenylethane-1,2-diamine
• SCHEMBL1206311
• (S)-2-(Dimethylamino)-1-phenyl-ethanamine
• (S)-2-(Dimethylamino)-1-phenyl-ethanamine 2HCl

• MDL： MFCD10565843
• Inchi： 1S/C10H16N2/c1-12(2)8-10(11)9-6-4-3-5-7-9/h3-7,10H,8,11H2,1-2H3/t10-/m1/s1
• InChI Key： NPGAXSHDDOESHB-SNVBAGLBSA-N
• SMILES： N(C)(C)C[C@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 0.983
• Boiling Point: 238.2 °C at 760 mmHg
• Flash Point: 91.2 °C
• PSA: 29.26000
• LogP: 1.94830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine

N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine: An Overview of CAS No. 702699-84-1

N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine (CAS No. 702699-84-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-N-(1-Phenylethyl)-N,N-dimethylamine, is a chiral amine that has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The chemical structure of N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine consists of a phenyl ring attached to an amino group, which is further substituted with a dimethylamine moiety. This unique structural arrangement imparts the compound with specific physicochemical properties, such as solubility, stability, and reactivity, making it a valuable starting material in synthetic chemistry.

Recent studies have highlighted the importance of chiral amines like N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine in the development of enantioselective catalysts and ligands. These catalysts play a crucial role in asymmetric synthesis, enabling the production of optically pure compounds that are essential for pharmaceutical applications. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of this compound as a chiral ligand in palladium-catalyzed asymmetric allylic alkylation reactions, achieving high enantioselectivities and yields.

In addition to its use as a synthetic intermediate, N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine has shown promise in drug discovery and development. Its ability to modulate specific biological targets makes it an attractive candidate for the design of new therapeutic agents. Research published in the European Journal of Medicinal Chemistry explored the potential of this compound as a lead structure for developing inhibitors of protein-protein interactions (PPIs), which are implicated in various diseases such as cancer and neurodegenerative disorders.

The pharmacological properties of N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine have also been investigated in preclinical studies. A study conducted by researchers at the University of California found that this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. These findings suggest that N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine could be further developed into therapeutic agents for treating inflammatory diseases.

Beyond its direct applications, N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine serves as a building block for more complex molecules with diverse biological activities. For example, it can be used to synthesize peptidomimetics that mimic the structure and function of natural peptides but offer improved stability and bioavailability. This approach has been successfully applied in the development of peptide-based drugs for treating conditions such as diabetes and cardiovascular diseases.

The synthesis of N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine can be achieved through various routes, including reductive amination and organocatalytic methods. A recent publication in the Tetrahedron Letters described an efficient and scalable synthesis method using iridium-catalyzed hydrogenation, which provides high yields and excellent enantioselectivity. This method has significant implications for industrial-scale production, making it more accessible for pharmaceutical research and development.

In conclusion, N-((2S)-2-Amino-2-phenylethyl)-N,N-dimethylamine (CAS No. 702699-84-1) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutic agents and advancing our understanding of complex biological systems. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in the future of drug discovery and development.